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Compound of Interest

Compound Name: (+)-Norpatchoulenol

Cat. No.: B191985 Get Quote

For immediate reference, treat (+)-Norpatchoulenol as a hazardous chemical waste. Do not

dispose of it down the drain or in regular trash. Due to its nature as a sesquiterpenoid alcohol,

it should be handled with care to prevent environmental release and ensure personnel safety.

This guide provides detailed procedures for the safe handling and disposal of (+)-
Norpatchoulenol in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling (+)-Norpatchoulenol, it is crucial to be aware of its potential hazards. While a

specific Safety Data Sheet (SDS) for (+)-Norpatchoulenol is not readily available, data from

related compounds like those in Patchouli Essential Oil suggest it may be an aspiration hazard

and toxic to aquatic life with long-lasting effects[1][2][3].

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemical-resistant gloves.

Eye Protection: Use safety goggles or glasses.

Lab Coat: A standard laboratory coat is required to protect from splashes.

Ventilation: Handle (+)-Norpatchoulenol in a well-ventilated area or a chemical fume hood

to avoid inhalation of any potential vapors[4][5].
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Waste Segregation and Collection
Proper segregation of chemical waste is critical for safe and compliant disposal. (+)-
Norpatchoulenol waste should be categorized as non-halogenated organic waste.

Waste Containers: Use a designated, properly labeled hazardous waste container. The

container must be made of a material compatible with organic compounds (e.g., glass or

polyethylene) and have a secure, tight-fitting lid[6][7].

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(+)-Norpatchoulenol," and any known hazards (e.g., "Flammable,"

"Toxic"). If it is a solution, list all chemical constituents and their approximate percentages[6].

Compatibility: Do not mix (+)-Norpatchoulenol waste with incompatible materials such as

strong oxidizing agents[6]. It can be combined with other non-halogenated organic solvent

wastes[7][8].

Step-by-Step Disposal Procedure
Follow these steps for the collection and temporary storage of (+)-Norpatchoulenol waste

within the laboratory, pending pickup by your institution's Environmental Health and Safety

(EHS) department.

Prepare the Waste Container:

Obtain a suitable hazardous waste container from your institution's EHS or stockroom.

Affix a hazardous waste label to the container. Fill in all required information, including the

accumulation start date.

Transferring Waste:

Perform all transfers of (+)-Norpatchoulenol waste inside a chemical fume hood.

Carefully pour or transfer the waste into the designated container, using a funnel if

necessary to avoid spills.
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Securely close the container lid immediately after adding waste. Hazardous waste

containers must remain closed except when adding or removing waste[6][9].

Decontaminating Empty Containers:

If the original (+)-Norpatchoulenol container is to be disposed of as regular trash, it must

be thoroughly decontaminated.

Rinse the empty container three times with a suitable solvent (e.g., ethanol or acetone).

The rinseate must be collected and disposed of as hazardous waste in your non-

halogenated organic waste container[8][9].

After triple-rinsing, deface or remove the original label and dispose of the container

according to institutional guidelines for clean glassware or plastic[8][9].

Storage in the Laboratory:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

[6]. This area should be at or near the point of generation and under the control of

laboratory personnel.

Ensure the container is stored in secondary containment to catch any potential leaks.

Do not accumulate more than 55 gallons of hazardous waste in your SAA[8][9].

Arranging for Final Disposal:

Once the waste container is full, or if you are approaching the storage time limit set by

regulations (often 90 days for large quantity generators), arrange for a waste pickup[7].

Contact your institution's EHS or equivalent department to schedule the collection of the

hazardous waste. Do not transport hazardous waste yourself[9].

Quantitative Data Summary
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Property Value Source

Chemical Formula C₁₄H₂₂O
Biosynth[10],

ChemicalBook[11]

Molecular Weight 206.32 g/mol
Biosynth[10],

ChemicalBook[11]

Flash Point (est.) 114.30 °C (238.00 °F)
The Good Scents

Company[12]

Recommended Storage 2°C - 8°C Biosynth[10]

Water Solubility (est.) 180.6 mg/L @ 25 °C
The Good Scents

Company[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (+)-Norpatchoulenol.
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Preparation & Handling

Waste Stream Determination

Collection & Segregation

Storage & Final Disposal

Start: (+)-Norpatchoulenol to be disposed

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Is it a pure compound or a solution?

Pure (+)-Norpatchoulenol Waste

Pure

Solution containing
(+)-Norpatchoulenol

Solution

Select labeled 'Non-Halogenated
Organic Hazardous Waste' container

Transfer waste into container

Securely close lid

Store in designated Satellite
Accumulation Area (SAA)

with secondary containment

Container Full or Time Limit Reached:
Request EHS Pickup

End: Waste removed by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (+)-Norpatchoulenol waste in a lab setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b191985?utm_src=pdf-body-img
https://www.benchchem.com/product/b191985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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